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Compound of Interest

Compound Name: NITD-349

Cat. No.: B15563282

Get Quote

Application Notes and Protocols for Researchers
This guide provides detailed procedures for the solubilization and storage of NITD-349, a

potent inhibitor of Mycobacterium tuberculosis MmpL3. These protocols are intended for

researchers, scientists, and drug development professionals working with this compound in

various experimental settings.

Physicochemical Properties
NITD-349 is an indolcarboxamide with potent anti-mycobacterial activity. Its molecular weight is

306.35 g/mol .[1] It functions by inhibiting MmpL3, a crucial transporter involved in the

biosynthesis of the mycobacterial cell wall.[2][3]

Solubility
NITD-349 exhibits high solubility in dimethyl sulfoxide (DMSO). It is crucial to use fresh,

anhydrous DMSO for preparing stock solutions, as the hygroscopic nature of DMSO can

significantly impact the solubility of the compound.[2]
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Solvent Concentration Molarity Notes

DMSO ≥ 310 mg/mL 1011.91 mM
Use newly opened,

anhydrous DMSO.[2]

Storage Conditions
Proper storage of NITD-349 is essential to maintain its stability and activity. The recommended

storage conditions for the compound in its solid form and as a stock solution are summarized

below.

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent (Stock Solution) -80°C 2 years

-20°C 1 year

Data sourced from MedChemExpress.[2]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution (e.g., 10 mM in DMSO)
Materials:

NITD-349 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes
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Procedure:

Pre-warm NITD-349: Allow the vial of NITD-349 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Calculate the required amount of DMSO: To prepare a 10 mM stock solution, use the

following formula: Volume of DMSO (μL) = (Mass of NITD-349 (mg) / 306.35 g/mol ) *

100,000

Dissolve the powder: Add the calculated volume of anhydrous DMSO to the vial containing

the NITD-349 powder.

Ensure complete dissolution: Cap the vial tightly and vortex thoroughly until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

in dissolution if necessary.

Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Store appropriately: Store the aliquots at -80°C for long-term storage (up to 2 years) or at

-20°C for shorter-term storage (up to 1 year).[2]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Materials:

NITD-349 stock solution (e.g., 10 mM in DMSO)

Appropriate sterile culture medium (e.g., Middlebrook 7H9 with supplements)

Sterile tubes for dilution

Procedure:

Thaw the stock solution: Thaw a single aliquot of the NITD-349 stock solution at room

temperature.
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Perform serial dilutions: Prepare a series of dilutions of the stock solution in the desired

culture medium to achieve the final working concentrations for your experiment. It is

important to ensure that the final concentration of DMSO in the culture medium is low

(typically ≤ 1%) to avoid solvent-induced cytotoxicity.[4]

Vortex between dilutions: Gently vortex the solution after each dilution step to ensure

homogeneity.

Use immediately: It is recommended to use the freshly prepared working solutions for

experiments immediately.

Visualizations
Signaling Pathway: Inhibition of MmpL3

Mycobacterial Cell Wall Biosynthesis

Mycolic Acid Precursors MmpL3 Cell Wall Assembly

NITD-349

Click to download full resolution via product page

Caption: Mechanism of NITD-349 action, inhibiting the MmpL3 transporter.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a concentrated stock solution of NITD-349.
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Caption: Workflow for the preparation of working solutions for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cenmed.com [cenmed.com]

2. medchemexpress.com [medchemexpress.com]

3. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis
[pubmed.ncbi.nlm.nih.gov]

4. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Practical Guide to Solubilizing and Storing NITD-349 for
Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563282/docs#practical-guide-to-solubilizing-and-
storing-nitd-349-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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